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Compound of Interest

Compound Name: Diethylene glycol ditosylate

Cat. No.: B051767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and emergency procedures

for Diethylene Glycol Ditosylate. The information is compiled from various safety data sheets

and chemical databases to ensure a comprehensive understanding for professionals working

with this compound.

Hazard Identification and Classification
Diethylene glycol ditosylate is classified as a hazardous substance. It is known to cause skin

and serious eye irritation, and may also cause respiratory irritation.[1][2] It is crucial for

personnel handling this chemical to be fully aware of its potential hazards to mitigate risks.

GHS Hazard Statements:
H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Diethylene glycol ditosylate is

presented in the table below. This data is essential for understanding its behavior under various
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laboratory conditions.

Property Value Source(s)

Molecular Formula C18H22O7S2 [1][3]

Molar Mass 414.49 g/mol [1][3]

Appearance White crystalline solid [2]

Melting Point 87-89 °C [1][2]

Boiling Point 581.2 ± 45.0 °C (Predicted) [1]

Density 1.301 ± 0.06 g/cm³ (Predicted) [1]

Flash Point 305.3 °C [1]

Vapor Pressure 6.78E-13 mmHg at 25°C [1]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate.
[1]

Toxicological Information
Detailed toxicological studies providing specific LD50 or LC50 values for Diethylene glycol
ditosylate are not readily available in the public domain. The primary documented toxicological

effects are irritation to the skin, eyes, and respiratory system.[1][2] No components of this

product at levels greater than or equal to 0.1% are identified as probable, possible or confirmed

human carcinogens by IARC, NTP, or OSHA.

Experimental Protocols:

Specific experimental protocols for the toxicological testing of Diethylene glycol ditosylate
were not found in the searched literature. However, standardized guidelines from the

Organisation for Economic Co-operation and Development (OECD) are typically followed for

assessing chemical safety. For instance:

Skin Irritation: Assays are often conducted using in vitro reconstructed human epidermis

(RhE) models, such as those described in OECD Guideline 439.[4] These tests involve
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applying the substance to the tissue model and assessing cell viability, often through an MTT

assay, to determine the irritation potential.[5][6]

Eye Irritation: The potential for eye irritation can be evaluated using various methods,

including the Bovine Corneal Opacity and Permeability (BCOP) assay or the Isolated

Chicken Eye (ICE) test, as alternatives to in vivo rabbit eye tests (OECD Guideline 405).[7]

[8] These methods assess changes in corneal opacity and permeability.

It is important to note that without specific studies on Diethylene glycol ditosylate, these are

generalized descriptions of common toxicological testing methodologies.

Safe Handling and Storage
Proper handling and storage are critical to minimize exposure and ensure a safe working

environment.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Diethylene glycol
ditosylate:

PPE Specification Source(s)

Eye/Face Protection
Chemical safety goggles or

face shield.
[2]

Skin Protection

Impervious gloves (e.g., nitrile

rubber) and protective clothing

to prevent skin contact.

[2]

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher-level respirator

should be used if dust is

generated and ventilation is

inadequate.

[2]

Handling Procedures
Avoid contact with skin, eyes, and clothing.
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Avoid formation of dust and aerosols.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Storage Conditions
Keep container tightly closed in a dry and well-ventilated place.

Store in a cool place.

Incompatible materials: Strong oxidizing agents.[9]

Emergency Procedures
In the event of an exposure or spill, follow these emergency procedures promptly.

First-Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.

After Skin Contact: Immediately wash off with plenty of soap and water. Remove

contaminated clothing and shoes. If irritation persists, seek medical attention.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. Immediately call a poison center or doctor.

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure

adequate ventilation. Evacuate personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemicalbook.com/msds/diethylene-glycol-bis-p-toluenesulfonate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal. Avoid creating dust.

Visual Guides
The following diagrams illustrate the logical workflows for safe handling and emergency

response.
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Safe Handling Workflow for Diethylene Glycol Ditosylate.
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Emergency Response Protocol for Diethylene Glycol Ditosylate Exposure.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[9]

Reactivity: No data available.[9]

Possibility of Hazardous Reactions: No data available.[9]

Conditions to Avoid: No information available.

Incompatible Materials: Strong oxidizing agents.[9]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides and

sulfur oxides.[9]
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This technical guide is intended for informational purposes for trained professionals. Always

refer to the most current Safety Data Sheet (SDS) provided by the manufacturer before

handling Diethylene glycol ditosylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051767?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

